N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide

• IUPAC Name: N-[4-[5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H15Cl2N3O4/c1-12(29-17-9-6-14(22)11-16(17)23)21-25-19(26-30-21)13-4-7-15(8-5-13)24-20(27)18-3-2-10-28-18/h2-12H,1H3,(H,24,27)
• InChI Key: JKFJOGRDVPVUMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=C(C=C2)NC(=O)C3=CC=CO3)OC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C21H15Cl2N3O4
• Molecular Weight: 444.3 g/mol

Description

N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide, also known as DOF, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. DOF belongs to the class of oxadiazole derivatives, which have been reported to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The mechanism of action of N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide is not fully understood. However, it has been proposed that N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide exerts its biological effects by modulating the activity of certain enzymes and signaling pathways. For example, N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation and pain. N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide has also been reported to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects
N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide has been reported to have several biochemical and physiological effects. In animal studies, N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide has also been reported to decrease the levels of oxidative stress markers, such as malondialdehyde (MDA) and nitric oxide (NO). In addition, N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide has been shown to improve the histological features of inflamed tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide in lab experiments is its high potency and selectivity. N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide has been reported to have a higher potency and selectivity than other oxadiazole derivatives, such as etoricoxib and celecoxib. Another advantage of N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide is its low toxicity profile. N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide has been shown to have a low toxicity profile in animal studies. However, one of the limitations of using N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide in lab experiments is its limited solubility in water. This can make it difficult to administer N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide in certain experimental settings.

Future Directions

There are several future directions for the study of N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide. One area of interest is its potential therapeutic applications in the treatment of inflammatory and pain-related disorders, such as arthritis and neuropathic pain. Further studies are needed to investigate the efficacy and safety of N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide in human clinical trials. Another area of interest is the development of novel N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide derivatives with improved pharmacokinetic and pharmacodynamic properties. Finally, the mechanism of action of N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide needs to be further elucidated to better understand its biological effects.

Scientific Research Applications

N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide has been studied for its potential therapeutic applications in various scientific research fields. One of the major areas of interest is its anti-inflammatory and analgesic effects. Studies have shown that N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide can reduce inflammation and pain in animal models of arthritis and neuropathic pain. N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide has also been investigated for its antitumor effects. In vitro studies have demonstrated that N-(4-{5-[1-(2,4-dichlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}phenyl)-2-furamide can inhibit the growth of cancer cells and induce apoptosis.